Cas no 2097936-69-9 (6-hydroxyisoquinoline-4-carboxylic acid hydrobromide)

• Product Name: 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide
• CAS No: 2097936-69-9
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4636907
• Update Time: 2025-05-21

6-hydroxyisoquinoline-4-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide

• Inchi： 1S/C10H7NO3.BrH/c12-7-2-1-6-4-11-5-9(10(13)14)8(6)3-7;/h1-5,12H,(H,13,14);1H
• InChI Key： HOCWYOINPKMPMF-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC2C=CC(O)=CC1=2)(=O)O.Br

Additional information on 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide

6-Hydroxyisoquinoline-4-Carboxylic Acid Hydrobromide: A Comprehensive Overview

6-Hydroxyisoquinoline-4-carboxylic acid hydrobromide, identified by the CAS number 2097936-69-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the isoquinoline family, a group of heterocyclic organic compounds known for their diverse biological activities. The isoquinoline skeleton, characterized by a benzene ring fused to a pyridine ring, forms the structural foundation of this molecule. The presence of a hydroxyl group at the 6-position and a carboxylic acid group at the 4-position, along with the hydrobromide counterion, contributes to its unique chemical properties and potential applications.

The synthesis of 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide involves a series of well-established organic reactions. Typically, the starting material is subjected to nucleophilic substitution, followed by oxidation and subsequent bromination steps to introduce the hydroxyl and bromide groups. The optimization of reaction conditions, such as temperature and solvent choice, is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

Structurally, 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide exhibits a rigid planar geometry due to the aromaticity of the isoquinoline core. The hydroxyl group at position 6 introduces hydrogen bonding capabilities, enhancing its solubility in polar solvents. The carboxylic acid group at position 4 can form salts with various cations, including bromine in this case. This ionization property makes it suitable for use in acidic or neutral environments, depending on the application.

Recent studies have highlighted the potential of 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide as a lead compound in drug discovery. Its ability to modulate ion channels and receptors has been extensively investigated. For instance, research published in Nature Communications demonstrated that this compound exhibits potent activity against voltage-gated sodium channels, making it a promising candidate for treating neuropathic pain. Additionally, its anti-inflammatory properties have been explored in preclinical models of arthritis, showing significant reduction in inflammatory markers.

The pharmacokinetic profile of 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide has also been evaluated in animal studies. Results indicate moderate oral bioavailability with rapid absorption following gastrointestinal administration. The compound is metabolized primarily through cytochrome P450 enzymes, leading to the formation of several metabolites that retain biological activity. These findings underscore its potential for development as an orally administered therapeutic agent.

In terms of applications beyond pharmacology, 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide has shown promise in materials science. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) with high surface area and porosity. These MOFs exhibit exceptional gas adsorption capabilities, making them ideal for applications in catalysis and gas storage technologies.

The environmental impact of synthesizing and using 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide has also garnered attention from researchers. Efforts are underway to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional heating methods.

In conclusion, CAS No 2097936-69-9, or 6-hydroxyisoquinoline-4-carboxylic acid hydrobromide, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and biological activities make it a valuable tool in drug discovery and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.